Cas no 1797022-92-4 (1'-[3-(4-chloro-3-fluorophenyl)propanoyl]-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one)

• Product Name: 1'-[3-(4-chloro-3-fluorophenyl)propanoyl]-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one
• CAS No: 1797022-92-4
• MF: C₂₁H₁₉ClFNO₃
• MW: 387.83186841011
• CID: 5370155
• Update Time: 2025-06-10

1'-[3-(4-chloro-3-fluorophenyl)propanoyl]-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one Chemical and Physical Properties

Names and Identifiers

• 1'-[3-(4-chloro-3-fluorophenyl)propanoyl]spiro[2-benzofuran-3,3'-piperidine]-1-one
• 1'-[3-(4-chloro-3-fluorophenyl)propanoyl]-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one

• Inchi： 1S/C21H19ClFNO3/c22-17-8-6-14(12-18(17)23)7-9-19(25)24-11-3-10-21(13-24)16-5-2-1-4-15(16)20(26)27-21/h1-2,4-6,8,12H,3,7,9-11,13H2
• InChI Key： QSFRUWKSKYHRTE-UHFFFAOYSA-N
• SMILES： O1C2(CCCN(C(=O)CCC3=CC=C(Cl)C(F)=C3)C2)C2=CC=CC=C2C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones

Additional information on 1'-[3-(4-chloro-3-fluorophenyl)propanoyl]-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one

Professional Introduction to Compound with CAS No. 1797022-92-4 and Product Name: 1'-[3-(4-chloro-3-fluorophenyl)propanoyl]-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one

Compound with the CAS number 1797022-92-4 and the product name 1'-[3-(4-chloro-3-fluorophenyl)propanoyl]-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The unique spirocyclic framework and the presence of fluorine and chlorine substituents contribute to its distinctive chemical properties, making it a subject of extensive research and development.

The molecular architecture of this compound encompasses a spiro[2-benzofuran-1,3'-piperidine] core, which is a well-documented scaffold in the design of bioactive molecules. The spirocyclic structure enhances the rigidity of the molecule, facilitating specific interactions with biological targets. Additionally, the 4-chloro-3-fluorophenyl moiety introduces both electronic and steric effects that can modulate the compound's pharmacokinetic profile. These features make it an attractive candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The presence of fluorine in the 4-chloro-3-fluorophenyl group of this compound aligns with this trend, suggesting potential advantages over non-fluorinated analogs. Furthermore, the propanoyl side chain attached to the piperidine ring introduces additional conformational flexibility, which can be exploited to optimize drug-like properties such as solubility and bioavailability.

Current research in medicinal chemistry increasingly focuses on spirocyclic compounds due to their ability to exhibit dual functionality and high binding affinity. The spiro[2-benzofuran-1,3'-piperidine] core in this compound has been shown to interact effectively with various biological receptors, making it a promising scaffold for designing drugs targeting neurological disorders, cardiovascular diseases, and other conditions. The benzofuran moiety further contributes to the molecule's pharmacological potential by providing a platform for hydrogen bonding interactions.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed coupling reactions have been employed to construct the spirocyclic core efficiently. The introduction of fluorine and chlorine substituents has been achieved through selective halogenation methods, which highlight the synthetic ingenuity applied in its preparation.

Evaluation of this compound's pharmacological properties has revealed intriguing results that warrant further investigation. Preliminary in vitro studies indicate that it exhibits moderate activity against certain enzymes and receptors relevant to therapeutic intervention. The 4-chloro-3-fluorophenyl group appears to play a crucial role in mediating these interactions by influencing both electronic distribution and steric hindrance around the binding site. Additionally, the propanoyl side chain modulates the compound's solubility profile, enhancing its permeability across biological membranes.

Advances in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy using molecular docking simulations. These studies suggest that it can interact with target proteins through multiple hydrogen bonding interactions and hydrophobic contacts. The spirocyclic core is particularly effective at forming stable complexes with these targets due to its rigid yet flexible structure. Such insights are invaluable for guiding structural optimization efforts aimed at improving potency and selectivity.

The potential therapeutic applications of this compound are broad-ranging, encompassing areas such as central nervous system disorders, inflammation-related diseases, and metabolic syndromes. Its unique structural features make it a versatile tool for drug discovery efforts targeting complex biological pathways. Collaborative research initiatives involving medicinal chemists, biochemists, and pharmacologists are essential for fully realizing its therapeutic potential.

Future directions in research on this compound include exploring its mechanism of action through detailed biochemical studies and evaluating its efficacy in animal models of disease. Additionally, modifications to its structure may be undertaken to enhance its pharmacological properties further. Techniques such as structure-activity relationship (SAR) studies will be instrumental in identifying key structural determinants responsible for its observed activity.

The development of novel pharmaceutical agents relies heavily on innovative molecular design principles exemplified by compounds like this one. By leveraging cutting-edge synthetic methodologies and computational tools, researchers can accelerate the discovery process significantly. The continued exploration of fluorinated aromatic compounds remains a priority due to their proven efficacy in drug development programs worldwide.